Cas no 2680864-53-1 (Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate
• CAS No: 2680864-53-1
• MF: C₁₅H₂₀F₂N₂O₃
• MW: 314.327711105347
• CID: 6037278
• PubChem ID: 165930365
• Update Time: 2025-05-19

Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680864-53-1
• EN300-28292830
• benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate
• Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate

• Inchi： 1S/C15H20F2N2O3/c16-15(17,12-20)11-18-6-8-19(9-7-18)14(21)22-10-13-4-2-1-3-5-13/h1-5,20H,6-12H2
• InChI Key： HUKNEFPZOWDLCE-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1CCN(C(=O)OCC2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 314.14419883g/mol
• Monoisotopic Mass: 314.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate

Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate, identified by the CAS number 2680864-53-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a piperazine ring substituted with a benzyl group at position 1 and a 2,2-difluoro-3-hydroxypropyl group at position 4. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate involves a series of well-defined chemical reactions. The piperazine ring is typically synthesized via the condensation of ammonia with an aldehyde or ketone derivative. Subsequent substitution reactions are employed to introduce the benzyl and hydroxypropyl groups onto the piperazine framework. The presence of fluorine atoms in the hydroxypropyl group adds complexity to the synthesis process, requiring precise control over reaction conditions to achieve high yields and purity.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research has shown that Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate exhibits potent inhibitory activity against certain enzymes involved in neurological disorders. This finding underscores its potential as a lead compound in the development of therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also been explored for its role in catalysis. The piperazine moiety is known to act as a ligand in metalloenzyme mimics, facilitating various catalytic transformations. The introduction of fluorine atoms in the hydroxypropyl group enhances the electronic properties of the molecule, making it an effective ligand for transition metal complexes.

The environmental impact of Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate has also been a subject of recent research. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This property is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, Benzyl 4-(2,2-difluoro-3-hydroxypropyl)piperazine-1-carboxylate (CAS No. 2680864-53-1) is a versatile compound with promising applications in drug discovery and catalysis. Its unique structure and chemical properties make it an attractive target for further research and development.